Cas no 1000339-12-7 (4-(3,5-dimethoxyphenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(3,5-dimethoxyphenyl)-1,3-thiazol-2-amine
• CAS No: 1000339-12-7
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 6332446
• PubChem ID: 87816126
• Update Time: 2025-10-30

4-(3,5-dimethoxyphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethoxyphenyl)-1,3-thiazol-2-amine
• 1000339-12-7
• DTXSID501283383
• EN300-1851006
• SCHEMBL5328219
• 4-(3,5-Dimethoxyphenyl)-2-thiazolamine

• Inchi： 1S/C11H12N2O2S/c1-14-8-3-7(4-9(5-8)15-2)10-6-16-11(12)13-10/h3-6H,1-2H3,(H2,12,13)
• InChI Key： WXHYJPNAVHNTNE-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 236.06194880g/mol
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.6Ų

Additional information on 4-(3,5-dimethoxyphenyl)-1,3-thiazol-2-amine

Comprehensive Analysis of 4-(3,5-dimethoxyphenyl)-1,3-thiazol-2-amine (CAS No. 1000339-12-7): Properties, Applications, and Research Insights

The compound 4-(3,5-dimethoxyphenyl)-1,3-thiazol-2-amine (CAS No. 1000339-12-7) is a specialized thiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a member of the heterocyclic amine family, this molecule combines a thiazole core with a dimethoxyphenyl substituent, creating a versatile scaffold for drug discovery and material science applications.

Recent studies highlight the growing interest in thiazole-containing compounds like 4-(3,5-dimethoxyphenyl)-1,3-thiazol-2-amine, particularly in the context of targeted drug design and small molecule therapeutics. The presence of both electron-donating methoxy groups and a nucleophilic amine functionality makes this compound particularly valuable for structure-activity relationship (SAR) studies in medicinal chemistry.

From a synthetic chemistry perspective, CAS 1000339-12-7 represents an important intermediate for constructing more complex molecular architectures. The 3,5-dimethoxyphenyl moiety contributes to enhanced solubility profiles compared to simpler phenyl analogs, while the 2-aminothiazole group serves as a privileged pharmacophore in many bioactive molecules. This dual functionality explains why researchers frequently search for "synthesis of 4-(3,5-dimethoxyphenyl)thiazol-2-amine" and "thiazole amine derivatives applications" in scientific databases.

In the realm of drug discovery, 4-(3,5-dimethoxyphenyl)-1,3-thiazol-2-amine has shown promise as a building block for kinase inhibitors and GPCR modulators. The compound's ability to participate in hydrogen bonding through its amine group while maintaining lipophilic character via the aromatic systems makes it particularly valuable for addressing drug-like properties in lead optimization. Current literature suggests growing applications in neurodegenerative disease research and metabolic disorder investigations.

The physicochemical properties of CAS 1000339-12-7 have been extensively characterized, with particular focus on its spectral data (NMR, MS) and crystallographic information. Researchers emphasize the importance of these analytical profiles when searching for "4-(3,5-dimethoxyphenyl)thiazol-2-amine characterization" or "thiazole derivative spectral data." The compound typically appears as a crystalline solid with moderate solubility in common organic solvents, a property that facilitates its use in various synthetic transformations.

Emerging trends in green chemistry have prompted investigations into more sustainable synthetic routes for 4-(3,5-dimethoxyphenyl)-1,3-thiazol-2-amine. Recent publications describe catalyst-free conditions and microwave-assisted synthesis methods that align with current industry demands for environmentally friendly processes. These developments respond to frequent queries about "green synthesis of thiazole amines" and "eco-friendly heterocycle preparation" in research communities.

Beyond pharmaceutical applications, 4-(3,5-dimethoxyphenyl)-1,3-thiazol-2-amine has found utility in materials science as a precursor for functional polymers and coordination complexes. The compound's ability to act as a chelating ligand has been exploited in the development of novel luminescent materials and catalytic systems. This multidisciplinary relevance explains the compound's appearance in searches related to "thiazole-based materials" and "organic electronic components."

Quality control and analytical method development for CAS 1000339-12-7 remain active areas of investigation, particularly regarding HPLC purity analysis and stability studies. The scientific community continues to develop robust analytical protocols to address questions about "4-(3,5-dimethoxyphenyl)thiazol-2-amine purity standards" and "thiazole derivative stability." These efforts ensure reliable research outcomes and reproducible synthetic procedures.

Looking forward, 4-(3,5-dimethoxyphenyl)-1,3-thiazol-2-amine maintains its position as a valuable tool in chemical research, with ongoing studies exploring its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly suitable for these cutting-edge applications, responding to growing interest in "thiazole linkers in drug design" and "heterocyclic warheads for targeted degradation."

In conclusion, 4-(3,5-dimethoxyphenyl)-1,3-thiazol-2-amine (CAS No. 1000339-12-7) represents a versatile and scientifically significant compound with broad applications across multiple disciplines. Its continued relevance in contemporary research underscores the importance of thiazole chemistry in addressing modern scientific challenges, from drug discovery to advanced material development. The compound's unique structural features and adaptable chemistry ensure its ongoing utility in both academic and industrial settings.